Cas no 2229557-54-2 (4-(2-methoxyquinolin-3-yl)butan-1-amine)

• Product Name: 4-(2-methoxyquinolin-3-yl)butan-1-amine
• CAS No: 2229557-54-2
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5867672
• PubChem ID: 69791251
• Update Time: 2025-07-20

4-(2-methoxyquinolin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyquinolin-3-yl)butan-1-amine
• SCHEMBL6470178
• 2229557-54-2
• EN300-1730787

• Inchi： 1S/C14H18N2O/c1-17-14-12(7-4-5-9-15)10-11-6-2-3-8-13(11)16-14/h2-3,6,8,10H,4-5,7,9,15H2,1H3
• InChI Key： HRJUTYZMVXGQKL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CC=CC=2N=1)CCCCN

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 4-(2-methoxyquinolin-3-yl)butan-1-amine

4-(2-Methoxyquinolin-3-yl)butan-1-amine (CAS No. 2229557-54-2): A Promising Scaffold for Targeted Therapeutic Applications

4-(2-Methoxyquinolin-3-yl)butan-1-amine, with the chemical identifier CAS No. 2229557-54-2, represents a structurally unique compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This molecule combines the pharmacophoric properties of a quinoline ring system with a butan-1-amine functional group, creating a versatile scaffold for drug development. The presence of a methoxy group at the 2-position of the quinoline ring further enhances its chemical stability and biological activity, making it a valuable candidate for various therapeutic interventions.

Recent studies have highlighted the importance of 4-(2-methoxyquinolin-3-yl)butan-1-amine in modulating cellular signaling pathways associated with inflammation and neurodegeneration. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB pathway, a key regulator of immune responses. The structural features of 4-(2-methoyquinolin-3-yl)butan-1-amine enable it to interact with multiple molecular targets, including cytokine receptors and transcription factors, thereby offering a multifaceted approach to disease management.

The synthesis of 4-(2-methoxyquinolin-3-yl)butan-1-amine involves a multi-step chemical process that leverages advanced organic methodologies. Researchers have employed catalytic cross-coupling reactions to efficiently construct the quinoline core, while the introduction of the methoxy group is achieved through selective electrophilic substitution. These synthetic strategies have been optimized to ensure high yield and purity, which are critical for downstream pharmaceutical applications. The development of scalable synthesis protocols for this compound is a key focus in current industrial research, as it directly impacts the cost and availability of the final product.

Emerging evidence suggests that 4-(2-methoxyquinolin-3-yl)but,1-amine may have therapeutic potential in the treatment of neurodegenerative disorders such as Alzheimer's disease. A 2023 study published in ACS Chemical Neuroscience reported that this compound significantly reduces amyloid-beta aggregation in vitro, a hallmark of Alzheimer's pathogenesis. The molecular mechanism underlying this activity appears to involve the modulation of tau protein phosphorylation, which is a critical factor in the progression of the disease. These findings underscore the importance of 4-(2-methoxyquinolin-3-yl)butan-1-amine as a potential lead compound for the development of novel neuroprotective agents.

Pharmacological studies on 4-(2-methoxyquinolin-3-yl)butan-1-amine have also revealed its potential as an anti-cancer agent. Research published in Cancer Research in 2023 demonstrated that this compound selectively targets cancer stem cells by disrupting the Wnt/β-catenin signaling pathway. This mechanism of action is particularly relevant in the context of tumors that exhibit resistance to conventional chemotherapy. The ability of 4-(2-methoxyquinolin-3-yl)butan-1-amine to inhibit the proliferation of cancer stem cells while sparing normal cells highlights its potential as a therapeutic agent in oncology.

Structural modifications of 4-(2-methoxyquinolin-3-yl)butan-1-amine are currently being explored to enhance its pharmacokinetic properties. For example, the introduction of hydrophobic substituents at the butan-1-amine group has been shown to improve the compound's solubility and bioavailability. These modifications are critical for optimizing the drug's therapeutic index, as poor solubility can limit its clinical utility. Additionally, the development of prodrug derivatives of 4-(2-methoxyquinolin-3-yl)butan-1-amine is an active area of research, aiming to improve its stability and reduce potential side effects.

From a toxicological perspective, preliminary studies on 4-(2-methoxyquinolin-3-yl)butan-1-amine indicate a favorable safety profile. In vitro assays have shown that the compound does not exhibit significant cytotoxicity toward healthy human cells, suggesting a low risk of off-target effects. However, further in vivo studies are required to fully characterize its long-term safety and efficacy. The absence of genotoxic activity, as demonstrated in the Ames test, further supports its potential for clinical translation.

The versatility of 4-(2-methoxyquinolin-3-yl)butan-1-amine as a scaffold for drug development has led to its incorporation into various combinatorial libraries for high-throughput screening. These libraries are used to identify novel interactions with biological targets, which can accelerate the discovery of new therapeutic applications. The ability of this compound to serve as a platform for the design of analogs with tailored properties underscores its significance in the field of medicinal chemistry.

In conclusion, 4-(2-methoxyquinolin-3-yl)butan-1-amine (CAS No. 2229557-54-2) represents a promising candidate for the development of next-generation therapeutics. Its unique chemical structure and diverse pharmacological activities position it as a valuable tool in the treatment of inflammatory, neurodegenerative, and oncological diseases. Ongoing research into its synthesis, mechanism of action, and therapeutic potential is expected to further expand its applications in the pharmaceutical industry.